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Compound of Interest

Compound Name: 4-Butoxy-3-methoxybenzaldehyde

Cat. No.: B1271677 Get Quote

This guide provides a detailed comparison of 4-alkoxy-3-methoxybenzaldehydes, a class of

aromatic compounds central to vanilla scents in the fragrance industry. The primary focus of

this comparison is on vanillin (4-hydroxy-3-methoxybenzaldehyde) and its close analogue,

ethyl vanillin (4-ethoxy-3-methoxybenzaldehyde), which are the most prominent and

commercially significant members of this chemical family used in perfumery. This document is

intended for researchers, scientists, and professionals in drug development and fragrance

chemistry, offering objective data and experimental insights.

Introduction to 4-Alkoxy-3-Methoxybenzaldehydes
4-Alkoxy-3-methoxybenzaldehydes are characterized by a benzene ring substituted with an

aldehyde group, a methoxy group at position 3, and an alkoxy group at position 4. The nature

of the alkoxy group significantly influences the olfactory properties of the molecule. While

vanillin, with a hydroxyl group (which can be considered the simplest "alkoxy" group in this

context, a methoxy group), is a natural product and a benchmark for vanilla aroma, synthetic

derivatives like ethyl vanillin have become indispensable in modern perfumery.

Comparative Analysis: Vanillin vs. Ethyl Vanillin
Vanillin and ethyl vanillin are the workhorses of vanilla fragrances. While structurally similar, a

subtle difference in their alkoxy group leads to notable distinctions in their scent profile,

potency, and application.
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Vanillin imparts a classic, creamy, sweet, and rich vanilla aroma.[1] It can sometimes have

slightly phenolic or woody undertones.[2]

Ethyl Vanillin is described as having a more intense, cleaner, and more transparent vanilla

scent.[2][3] It is often perceived as sweeter and less creamy or heavy than vanillin.[3][4] The

aroma is intensely sweet with chocolatey and caramel nuances.[4]

Potency and Longevity
A key differentiator is the potency. Ethyl vanillin is approximately 2 to 4 times stronger than

vanillin.[3][5][6][7] This enhanced strength is a significant factor in its widespread use, as a

smaller quantity is needed to achieve the desired vanilla note.[4][6] In terms of longevity, ethyl

vanillin is reported to have excellent stability and staying power on the skin.[3] It is noted to last

for over a month on a smelling strip.[4] Vanillin has an odor life of 400 hours on a smelling strip.

[1]
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Property Vanillin Ethyl Vanillin

IUPAC Name
4-Hydroxy-3-

methoxybenzaldehyde

3-Ethoxy-4-

hydroxybenzaldehyde

CAS Number 121-33-5 121-32-4

Molecular Formula C₈H₈O₃ C₉H₁₀O₃

Molecular Weight 152.15 g/mol [8] 166.17 g/mol [9]

Melting Point 81-83 °C[5] 76.5 °C[5]

Boiling Point 285 °C[5] 285 °C[9]

Vapor Pressure
2.15E-09 atm-m³/mole at

25°C[5]
1.04 x 10⁻⁵ mm Hg at 25°C[9]

Odor Threshold in Air 100 µg/L[10] 100 ppb

Solubility in Water
Slightly soluble (1.10E+04

mg/L at 25°C)[5]

Slightly soluble (1 g in 100 mL

at 50°C)

Olfactory Description
Sweet, creamy, rich vanilla,

slightly phenolic

Intense, sweet, clean,

transparent vanilla, chocolatey,

caramel

Relative Potency 1x
2-4x stronger than vanillin[5][6]

[7]

Stability
Slowly oxidizes in moist air,

light-sensitive[5]

More stable in organic solvents

and storage than vanillin[5]

Other 4-Alkoxy-3-Methoxybenzaldehydes in
Perfumery
While vanillin and ethyl vanillin dominate the landscape, other derivatives with different alkoxy

groups are theoretically possible. However, extensive searches have not revealed other

commercially significant 4-alkoxy-3-methoxybenzaldehydes used in the fragrance industry. The

focus remains on the methyl (in vanillin) and ethyl ethers due to their excellent olfactory

properties and cost-effective synthesis.
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Experimental Protocols
Sensory Evaluation of Fragrance Ingredients
A common method for the sensory evaluation of fragrance materials like vanillin and ethyl

vanillin is through descriptive analysis by a trained panel.

Objective: To quantitatively describe and compare the olfactory characteristics of vanillin and

ethyl vanillin.

Materials:

Vanillin and ethyl vanillin solutions at various concentrations in a suitable solvent (e.g.,

ethanol).

Odor-free smelling strips.

A well-ventilated, odor-controlled environment with individual testing booths.[11]

A panel of trained sensory assessors (typically 8-12 individuals).

Procedure:

Panel Training: Panelists are trained to identify and rate the intensity of various scent

attributes (e.g., sweet, creamy, smoky, chemical) using a standardized scale (e.g., a 15-point

scale).

Sample Preparation: Solutions of vanillin and ethyl vanillin are prepared at the same

concentration for a direct comparison. Blind codes are assigned to each sample.

Evaluation:

A measured amount of each coded sample solution is applied to a smelling strip.

Panelists evaluate the strips in a randomized order to minimize bias.

Panelists rate the intensity of each predefined attribute at different time intervals (e.g.,

initial, 1 hour, 4 hours, 24 hours) to assess the odor profile and longevity.
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Breaks are incorporated to prevent olfactory fatigue.[11]

Data Analysis: The intensity ratings from all panelists are collected and statistically analyzed

to generate a sensory profile for each compound.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Composition Analysis
GC-MS is a standard analytical technique to determine the purity of vanillin and ethyl vanillin

and to identify any impurities that might affect the odor profile.

Objective: To assess the purity of vanillin and ethyl vanillin samples.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS).

A suitable capillary column (e.g., DB-5ms).

Procedure:

Sample Preparation: A dilute solution of the vanillin or ethyl vanillin sample is prepared in a

volatile solvent like ethanol or dichloromethane.

Injection: A small volume (e.g., 1 µL) of the prepared sample is injected into the GC.

Separation: The sample is vaporized and carried by an inert gas through the column.

Compounds are separated based on their boiling points and interaction with the column's

stationary phase.

Detection and Identification: As compounds elute from the column, they enter the mass

spectrometer, where they are ionized and fragmented. The resulting mass spectrum is a

"fingerprint" that allows for the identification of the compound by comparison to a spectral

library.

Quantification: The area under the peak in the chromatogram is proportional to the amount of

the compound, allowing for the determination of purity.
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Visualizations
Molecular Structures
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Caption: Molecular structures of Vanillin and Ethyl Vanillin.
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Olfactory Sensory Neuron
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Caption: Simplified olfactory signal transduction pathway.

Experimental Workflow for Sensory Analysis
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Sensory Analysis Workflow
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Caption: Workflow for descriptive sensory analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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